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Compound of Interest

Compound Name: Jak-IN-24

Cat. No.: B12392266

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols regarding the solubility and
stability of the Janus kinase (JAK) inhibitor, Jak-IN-24, in dimethyl sulfoxide (DMSO). The
following sections offer guidance on solution preparation, storage, and methods for
experimental determination of its key physicochemical properties.

Jak-IN-24: Overview and Mechanism of Action

Jak-IN-24 is a small molecule inhibitor targeting the Janus kinase (JAK) family of non-receptor
tyrosine kinases. The JAK-STAT signaling pathway is crucial for transmitting signals from
extracellular cytokines and growth factors to the nucleus, leading to the transcription of genes
involved in immunity, cell proliferation, differentiation, and survival.[1][2][3][4] Dysregulation of
this pathway is implicated in various diseases, including inflammatory conditions and cancers.

[2](31[4]

JAK inhibitors, like Jak-IN-24, function by binding to the kinase domain of JAK proteins,
preventing their activation and the subsequent phosphorylation of Signal Transducer and
Activator of Transcription (STAT) proteins. This blockage of STAT phosphorylation prevents
their dimerization and translocation to the nucleus, thereby inhibiting the transcription of target
genes.[5]

JAK-STAT Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]

3. Frontiers | JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic
regimens [frontiersin.org]

4. cusabio.com [cusabio.com]

5. m.youtube.com [m.youtube.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b12392266?utm_src=pdf-body-img
https://www.benchchem.com/product/b12392266?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2673-9879/5/4/66
https://en.wikipedia.org/wiki/JAK-STAT_signaling_pathway
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2023.1110765/full
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2023.1110765/full
https://www.cusabio.com/pathway/Jak-STAT-signaling-pathway.html
https://m.youtube.com/watch?v=dnnsqiDjAgM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Notes and Protocols: Jak-IN-24 in DMSO].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392266#jak-in-24-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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